Cas no 88502-86-7 (2-chloro-1-{1,3,3-trimethyl-6-azabicyclo3.2.1octan-6-yl}ethan-1-one)

• Product Name: 2-chloro-1-{1,3,3-trimethyl-6-azabicyclo3.2.1octan-6-yl}ethan-1-one
• CAS No: 88502-86-7
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 709602
• PubChem ID: 4404680
• Update Time: 2025-05-27

2-chloro-1-{1,3,3-trimethyl-6-azabicyclo3.2.1octan-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)-
• 6-Azabicyclo[3.2.1]octane, 6-(chloroacetyl)-1,3,3-trimethyl- (9CI)
• 2-chloro-1-{1,3,3-trimethyl-6-azabicyclo3.2.1octan-6-yl}ethan-1-one
• AKOS000271111
• 2-chloro-1-(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)ethan-1-one
• 2-chloro-1-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethan-1-one
• 2-chloro-1-(1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl)ethanone
• EN300-01769
• Z56862407
• 2-Chloro-1-(1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl)ethan-1-one
• AKOS016040105
• 88502-86-7

• Inchi： 1S/C12H20ClNO/c1-11(2)4-9-5-12(3,7-11)8-14(9)10(15)6-13/h9H,4-8H2,1-3H3
• InChI Key： HGYJGKCRBKBQGD-UHFFFAOYSA-N
• SMILES： ClCC(N1CC2(C)CC(C)(C)CC1C2)=O

Computed Properties

• Exact Mass: 229.123
• Monoisotopic Mass: 229.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.9